Cas no 40224-22-4 (Piperazine,1-[(4-nitrophenyl)methyl]-4-phenyl-)

• Product Name: Piperazine,1-[(4-nitrophenyl)methyl]-4-phenyl-
• CAS No: 40224-22-4
• MF: C₁₇H₁₉N₃O₂
• MW: 297.351663827896
• CID: 334310
• PubChem ID: 259488
• Update Time: 2025-04-19

Piperazine,1-[(4-nitrophenyl)methyl]-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[(4-nitrophenyl)methyl]-4-phenyl-
• 1-[(4-nitrophenyl)methyl]-4-phenylpiperazine
• 1-(4-nitrobenzyl)-4-phenylpiperazine
• 1-(4-nitrobenzyl)-4-phenyl-piperazine
• 1-phenyl-4-(p-nitrobenzyl)piperazine
• 4-(4-phenyl-piperazin-1-yl-methyl)-nitrobenzene
• 4-(4-phenylpiperazine-1-ylmethyl)-1-nitrobenzene
• 4-(4-phenyl-piperazinyl-methyl)-nitrobenzene
• AC1L617J
• AC1Q1ZCA
• Ambcb5264317
• CBDivE_013377
• NCIOpen2_005585
• N-Phenyl-N'-(4-nitro-benzyl)-piperazine
• NSC89455
• Oprea1_648195
• SureCN3151686
• DTXSID90293429
• SCHEMBL3151686
• NSC-89455
• AKOS034383947
• AB00077745-01
• SR-01000202043
• Cambridge id 5264317
• 40224-22-4
• Z46173921
• PIBSNEKGYCHCSG-UHFFFAOYSA-N
• SR-01000202043-1

• Inchi： 1S/C17H19N3O2/c21-20(22)17-8-6-15(7-9-17)14-18-10-12-19(13-11-18)16-4-2-1-3-5-16/h1-9H,10-14H2
• InChI Key： PIBSNEKGYCHCSG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CN1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 297.14787
• Monoisotopic Mass: 297.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 49.62
• LogP: 3.44310